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Compound of Interest

Compound Name: Methyl 2,4,6-trihydroxybenzoate

Cat. No.: B1580865 Get Quote

This guide provides immediate safety, handling, and disposal protocols for Methyl 2,4,6-
trihydroxybenzoate, tailored for research, scientific, and drug development professionals.

Chemical Identifier:

Compound Name CAS Number Molecular Formula

Methyl 2,4,6-

trihydroxybenzoate
3147-39-5 C8H8O5

Hazard Summary:

Methyl 2,4,6-trihydroxybenzoate is classified as a hazardous substance. It is crucial to

handle this compound with care, adhering to the safety precautions outlined below.

Hazard Class GHS Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3

May cause an allergic skin reaction Category 1
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Source:[1][2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to ensure personal safety when

handling Methyl 2,4,6-trihydroxybenzoate.

Protection Type Recommended Equipment

Eye/Face Protection

Wear chemical safety goggles that meet

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield may be necessary if there

is a splash potential.[2][3][4]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[2][3][4]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if there is a risk of dust

inhalation, especially in poorly ventilated areas.

A dust respirator is recommended.[3][4]

Handling and Storage
Proper handling and storage are critical to maintaining the stability of the compound and

ensuring a safe laboratory environment.

Aspect Protocol

Handling

Wash hands and any exposed skin thoroughly

after handling.[2] Avoid breathing dust, fumes,

gas, mist, vapors, or spray.[2] Use only outdoors

or in a well-ventilated area.[2] Do not get in

eyes, on skin, or on clothing.[4]

Storage

Store in a well-ventilated place and keep the

container tightly closed.[2] The storage area

should be dry and cool.[3] Store locked up.[2]
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First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Inhalation

If inhaled, remove the victim to fresh air and

keep them at rest in a position comfortable for

breathing.[2] If the individual is not breathing,

give artificial respiration.[2] Seek medical

attention if you feel unwell.[2]

Skin Contact

In case of skin contact, wash with plenty of soap

and water.[2] If skin irritation occurs, seek

medical advice/attention.[2] Contaminated

clothing should be removed and washed before

reuse.[2]

Eye Contact

If in eyes, rinse cautiously with water for several

minutes.[2] If present, remove contact lenses if it

is easy to do so and continue rinsing.[2] If eye

irritation persists, get medical advice/attention.

[2]

Ingestion

Clean the mouth with water and drink plenty of

water afterward.[2] Seek medical attention if

symptoms occur.[2]

Disposal Plan
All waste materials must be disposed of in accordance with local, regional, and national

regulations.
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Waste Type Disposal Procedure

Chemical Waste
Dispose of the contents and container to an

approved waste disposal plant.[2][5]

Contaminated PPE

Contaminated personal protective equipment

should be placed in a sealed, labeled container

and disposed of as hazardous waste according

to institutional and regulatory guidelines.

Experimental Workflow for Handling Methyl 2,4,6-
trihydroxybenzoate
The following diagram outlines the standard operating procedure for safely handling Methyl
2,4,6-trihydroxybenzoate in a laboratory setting.
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Safe Handling Workflow for Methyl 2,4,6-trihydroxybenzoate

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Lab Coat
- Gloves

- Dust Respirator

Weighing and Transfer of Compound

Experimental Procedure

Decontaminate work surfaces

Segregate Waste
- Chemical Waste

- Contaminated PPE

Dispose of waste in labeled, sealed containers

Remove PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of Methyl 2,4,6-trihydroxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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